Cas no 1803824-70-5 (2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1803824-70-5
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4905371
• Update Time: 2025-10-22

2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F4NO/c7-5-3(6(8,9)10)1-2-4(12)11-5/h1-2H,(H,11,12)
• InChI Key： SEJWZLLXORIIKH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine

Research Brief on 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1803824-70-5) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1803824-70-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of fluorine and trifluoromethyl groups, exhibits enhanced metabolic stability and bioavailability, making it a valuable scaffold for the development of novel therapeutic agents. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the areas of kinase inhibitors and agrochemicals.

One of the most notable applications of 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine is its role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the incorporation of fluorinated pyridines has been shown to improve binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form key hydrogen bonds with the kinase active site, thereby enhancing its therapeutic potential.

In addition to its pharmaceutical applications, 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine has also been investigated for its use in agrochemicals. The trifluoromethyl group is known to confer resistance to metabolic degradation, which is a desirable trait in pesticide development. A recent patent (WO2023051234) disclosed the synthesis of novel herbicides incorporating this pyridine derivative, showcasing its efficacy in controlling broadleaf weeds while maintaining low toxicity to non-target organisms. This dual utility in both human health and agriculture underscores the versatility of this compound.

The synthetic routes to 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine have also been a focus of recent research. Traditional methods often involve multi-step processes with low yields, but advancements in catalytic fluorination and trifluoromethylation have streamlined production. A 2022 publication in Organic Letters described a one-pot synthesis using palladium-catalyzed C-H activation, which significantly improved efficiency and reduced environmental impact. These methodological innovations are expected to facilitate broader adoption of this compound in industrial and academic settings.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2-Fluoro-6-hydroxy-3-(trifluoromethyl)pyridine. Issues such as regioselectivity in functionalization and the need for greener synthetic protocols are areas of active investigation. Future research directions may include the exploration of biocatalytic approaches or the development of continuous flow processes to address these limitations. Overall, this compound represents a compelling case study in the intersection of chemical biology and pharmaceutical innovation, with ongoing studies likely to uncover further therapeutic and industrial applications.